Cas no 887973-59-3 (5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 887973-59-3
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4987115
• Update Time: 2025-05-20

5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-(TRIFLUOROMETHOXY)PHENYL)NICOTINALDEHYDE
• AB24192
• 5-[4-(TRIFLUOROMETHOXY)PHENYL]PYRIDINE-3-CARBALDEHYDE
• 5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C13H8F3NO2/c14-13(15,16)19-12-3-1-10(2-4-12)11-5-9(8-18)6-17-7-11/h1-8H
• InChI Key： YYEPVSJUJXVUOX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=NC=C(C=O)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 301
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on 5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde

5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde: A Comprehensive Overview

5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde, identified by the CAS number 887973-59-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure featuring a trifluoromethoxy group attached to a phenyl ring and a nicotinaldehyde moiety, has garnered attention due to its potential applications in drug discovery and material science. Recent studies have highlighted its role in various biological systems, making it a subject of intensive research.

The molecular structure of 5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde is characterized by the presence of a trifluoromethoxy group (-O-CF3), which is known for its electron-withdrawing properties. This feature contributes to the compound's stability and reactivity in different chemical environments. The nicotinaldehyde moiety, on the other hand, introduces a conjugated system that enhances the compound's ability to participate in various biochemical interactions. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of this compound, providing deeper insights into its reactivity and potential applications.

In terms of synthesis, 5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent studies to improve yield and purity, making the compound more accessible for further research. The use of microwave-assisted synthesis has also been explored, offering a faster and more efficient route to the compound.

The biological activity of CAS No. 887973-59-3 has been extensively studied in recent years. In vitro experiments have demonstrated its potential as an antioxidant and anti-inflammatory agent, suggesting its utility in treating conditions associated with oxidative stress and inflammation. Additionally, preliminary studies indicate that this compound may possess anticancer properties, with selective cytotoxicity against certain cancer cell lines. These findings underscore the importance of further research into its therapeutic applications.

In the field of material science, 5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde has shown promise as a precursor for advanced materials such as conductive polymers and organic semiconductors. Its electronic properties make it a candidate for applications in organic electronics, including light-emitting diodes (LEDs) and photovoltaic devices. Recent breakthroughs in nanotechnology have also explored the use of this compound in creating nanostructured materials with enhanced performance characteristics.

The environmental impact of CAS No. 887973-59-3 is another area of growing interest. Studies have assessed its biodegradability and toxicity under various conditions, providing valuable information for its safe handling and disposal. Regulatory agencies have also taken note of these findings, emphasizing the need for sustainable practices in its production and application.

In conclusion, 5-(4-(Trifluoromethoxy)phenyl)nicotinaldehyde, or CAS No. 887973-59-3, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific discovery and industrial development.